Cas no 1361116-83-7 (5-Methyl-2-(piperidin-4-yl)pyridine hydrochloride)

• Product Name: 5-Methyl-2-(piperidin-4-yl)pyridine hydrochloride
• CAS No: 1361116-83-7
• MF: C₁₁H₁₇ClN₂
• MW: 212.719081640244
• MDL: MFCD21606082
• CID: 4697113
• Update Time: 2025-06-08

5-Methyl-2-(piperidin-4-yl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(piperidin-4-yl)pyridine hydrochloride
• 5-Methyl-1',2',3',4',5',6'-hexahydro-[2,4']bipyridinyl hydrochloride
• 5-Methyl-2-(piperidin-4-yl)pyridine hydrochloride

• MDL： MFCD21606082
• Inchi： 1S/C11H16N2.ClH/c1-9-2-3-11(13-8-9)10-4-6-12-7-5-10;/h2-3,8,10,12H,4-7H2,1H3;1H
• InChI Key： VYNQGXROFDCNOT-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C2C=CC(C)=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 152
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5-Methyl-2-(piperidin-4-yl)pyridine hydrochloride

Introduction to 5-Methyl-2-(piperidin-4-yl)pyridine hydrochloride (CAS No. 1361116-83-7) in Modern Chemical and Pharmaceutical Research

5-Methyl-2-(piperidin-4-yl)pyridine hydrochloride, identified by its CAS number 1361116-83-7, is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural framework comprising a pyridine ring substituted with a methyl group at the 5-position and a piperidine moiety at the 2-position, has garnered considerable attention due to its versatile applications in drug discovery and molecular chemistry.

The hydrochloride salt form of this compound enhances its solubility in aqueous systems, making it a valuable intermediate in synthetic chemistry and pharmacological studies. The presence of the piperidine group introduces a nitrogen-rich heterocyclic structure, which is commonly exploited in medicinal chemistry for its ability to modulate biological targets such as enzymes and receptors. This feature has positioned 5-Methyl-2-(piperidin-4-yl)pyridine hydrochloride as a key building block in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of nitrogen-containing heterocycles due to their demonstrated efficacy in modulating various physiological pathways. Among these, piperidine derivatives have emerged as particularly promising candidates for treating conditions ranging from neurological disorders to infectious diseases. The structural motif of 5-Methyl-2-(piperidin-4-yl)pyridine hydrochloride aligns well with this trend, offering a scaffold that can be readily modified to enhance pharmacological properties such as bioavailability, selectivity, and metabolic stability.

One of the most compelling aspects of 5-Methyl-2-(piperidin-4-yl)pyridine hydrochloride is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer metabolism, such as kinases and proteases. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against tyrosine kinases, which are aberrantly activated in many cancers. This underscores the potential of 5-Methyl-2-(piperidin-4-yl)pyridine hydrochloride as a lead compound for further medicinal chemistry optimization.

The synthesis of 5-Methyl-2-(piperidin-4-yl)pyridine hydrochloride involves multi-step organic transformations that highlight its synthetic utility. The introduction of the piperidine ring typically requires nucleophilic substitution reactions, while the methylation at the 5-position can be achieved through various electrophilic aromatic substitution strategies. These synthetic pathways not only showcase the versatility of 5-Methyl-2-(piperidin-4-yl)pyridine hydrochloride but also provide insights into methodologies that can be applied to other nitrogen-containing heterocycles.

Advances in computational chemistry have further enhanced the understanding of how 5-Methyl-2-(piperidin-4-yl)pyridine hydrochloride interacts with biological targets. Molecular modeling studies have revealed that the compound can bind to active sites of enzymes with high affinity, suggesting its potential as an inhibitor. These studies often employ docking algorithms to predict binding poses and calculate interaction energies, providing valuable guidance for experimental validation.

In clinical settings, the significance of 5-Methyl-2-(piperidin-4-yl)pyridine hydrochloride is underscored by ongoing preclinical trials where it serves as a foundation for developing new treatments. For example, researchers are investigating its efficacy in treating neurodegenerative diseases by modulating neurotransmitter receptors. The ability of piperidine derivatives to interact with these receptors makes them particularly attractive candidates for addressing conditions such as Alzheimer's disease and Parkinson's disease.

The chemical stability and pharmacokinetic properties of 5-Methyl-2-(piperidin-4-yl)pyridine hydrochloride are also areas of active investigation. Studies have focused on optimizing formulations to enhance solubility and bioavailability while minimizing degradation pathways. These efforts are critical for ensuring that derivatives based on this scaffold can reach their intended biological targets effectively.

The environmental impact of synthesizing and utilizing 5-Methyl-2-(piperidin-4-yl)pyridine hydrochloride is another consideration that has gained traction in recent years. Green chemistry principles are being applied to develop more sustainable synthetic routes, reducing waste and minimizing hazardous byproducts. Such initiatives align with broader efforts within the pharmaceutical industry to adopt environmentally responsible practices.

Future directions for research on 5-Methyl-2-(piperidin-4-yi1)p yridine hydrochloride include exploring its potential in combination therapies and developing prodrugs that enhance its delivery mechanisms. The adaptability of this compound's structure allows for extensive modifications, enabling researchers to tailor its properties for specific therapeutic applications.

In conclusion, 5-Methyl - 2 - ( p i per id i n - 4 - y l ) py r i d i ne hy d r o c l o r i d e ( CAS No . 1 3 6 1 1 1 6 - 8 3 - 7 ) stands out as a pivotal compound in chemical and pharmaceutical research. Its unique structural features, combined with its synthetic versatility and potential biological activity, make it an invaluable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.